3-(4-Methoxyphenoxy)propan-1-amine hydrochloride

• CAS: 100840-60-6
• Synonyms: 3-(4-METHOXYPHENOXY)PROPAN-1-AMINE HYDROCHLORIDE
• Molecular Formula: C10H16ClNO2
• Molecular Weight: 217.69 g/mol
• SMILES: COC1=CC=C(C=C1)OCCCN.Cl
• InChI: InChI=1S/C10H15NO2.ClH/c1-12-9-3-5-10(6-4-9)13-8-2-7-11;/h3-6H,2,7-8,11H2,1H3;1H
• InChIKey: FCKREKWZHYJHFR-UHFFFAOYSA-N

3-(4-Methoxyphenoxy)propan-1-amine hydrochloride (CAS 100840-60-6) is a primary amine carrying a para-methoxyphenoxy substituent on the propyl chain, supplied as the hydrochloride salt. The free base form (CAS 100841-00-7) has a computed XLogP3 of 1.3 and a predicted pKa of approximately 9.45.

3-(4-Methoxyphenoxy)propan-1-amine Hydrochloride: Procurement-Relevant Physicochemical Baseline

3-(4-Methoxyphenoxy)propan-1-amine hydrochloride (CAS 100840-60-6) is a primary amine carrying a para-methoxyphenoxy substituent on the propyl chain, supplied as the hydrochloride salt . The free base form (CAS 100841-00-7) has a computed XLogP3 of 1.3 and a predicted pKa of approximately 9.45 [1]. The hydrochloride salt (MW 217.69 g·mol⁻¹) incorporates two hydrogen-bond donors (the protonated amine and the chloride counter-ion) and is stored at 2–8 °C under desiccated conditions, distinguishing it from the low-melting free base [1].

1

Scaffold

Primary amine HCl salt with para-methoxyphenoxy substituent on a propyl chain

2

Workflow fit

May support aqueous dissolution in screening buffers; salt form reported to enhance gravimetric handling

3

Storage

Reported storage-stable solid at 2–8°C under desiccated conditions; avoids free-base phase-change near ambient

• [1] PubChem. 3-(4-Methoxy-phenoxy)-propylamine. Compound Summary, CID 3152109. National Center for Biotechnology Information, 2025. View Source

Why 4-Alkoxyphenoxypropylamine Analogs Cannot Be Interchanged: Key Physicochemical Divergence

Despite sharing the 3-phenoxypropan-1-amine scaffold, substitution of the para-methoxy group with chlorine, fluorine, or hydrogen alters lipophilicity (Δ LogP up to 1.0), hydrogen-bonding capacity, and solid-state stability [1][2]. The hydrochloride salt form further differentiates the target compound from its free-base analog through superior aqueous solubility and ease of gravimetric handling [1]. These non-linear physicochemical shifts preclude direct one-to-one replacement in SAR programs, formulation workflows, or patent-bound synthetic routes, necessitating compound-specific procurement guided by the quantitative evidence below.

Target

4-Methoxy HCl salt: lower lipophilicity profile; methoxy substituent retained in patent-exemplified pharmacophores

4-Chloro / 4-Fluoro analog

Lipophilicity shift may substantially alter permeability and distribution profiles; halogenated congeners not disclosed in same patent routes

Target

Hydrochloride salt: dual H-bond donors; free-flowing solid stable above ambient; supports aqueous handling

Free base analog

Single H-bond donor; melts near ambient (36–37°C); may require re-purification and poses weighing inaccuracy risk in automated workflows

• [1] PubChem. 3-(4-Methoxy-phenoxy)-propylamine. Compound Summary, CID 3152109. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem. 3-(4-Fluorophenoxy)propan-1-amine hydrochloride. Compound Summary, CID 22987878. National Center for Biotechnology Information, 2024. View Source

Quantitative Differentiation of 3-(4-Methoxyphenoxy)propan-1-amine Hydrochloride from Closest Analogs

Lipophilicity Tuning: Lower LogP Versus 4-Chloro and 4-Fluoro Analogs

The free base of the target compound exhibits an XLogP3 of 1.3, substantially lower than the 4-chloro analog (ACD/LogP 2.27) and moderately lower than the 4-fluoro analog (XLogP 1.4) [1]. The 0.97 log-unit reduction relative to the chloro congener corresponds to an ~9-fold lower octanol-water partition coefficient, which can translate to reduced membrane permeability and altered tissue distribution in biological assays [1].

Lipophilicity Comparison

Cross-study comparable

ΔLogP -0.97 vs 4-chloro analog; -0.10 vs 4-fluoro analog

Supports ADME profile differentiation for lead optimization

Computed XLogP3 and ACD/LogP values; experimental logD confirmation recommended

Evidence Dimension	Lipophilicity (LogP of free base form)
Target Compound Data	XLogP3 = 1.3 (free base)
Comparator Or Baseline	4-Chloro analog free base ACD/LogP = 2.27; 4-Fluoro analog free base XLogP = 1.4
Quantified Difference	ΔLogP = -0.97 vs. chloro; -0.10 vs. fluoro
Conditions	Computed LogP values from XLogP3 (PubChem) and ACD/Labs Percepta (ChemSpider)

Why This Matters

The lower lipophilicity of the methoxy-substituted scaffold provides a distinct ADME profile that cannot be replicated by halogenated analogs, directly impacting lead-optimization decisions.

• [1] PubChem. 3-(4-Methoxy-phenoxy)-propylamine. Compound Summary, CID 3152109. National Center for Biotechnology Information, 2025. View Source

Hydrogen-Bond Donor Count Advantage of the Hydrochloride Salt Form

The hydrochloride salt of 3-(4-methoxyphenoxy)propan-1-amine possesses two hydrogen-bond donors (protonated amine and chloride), whereas the free base possesses only one (neutral amine) [1][2]. This additional donor increases the compound's propensity for water-bridged crystal packing and enhances aqueous dissolution rates, a critical factor in high-throughput screening assays and early-stage formulation evaluation [1].

H-Bond Donor Count

Class-level inference

2 HBD (HCl salt) vs 1 HBD (free base)

May support consistent dissolution in aqueous screening buffers

Class-level salt-form inference; lot-specific dissolution validation recommended

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	2 (hydrochloride salt)
Comparator Or Baseline	1 (free base, PubChem CID 3152109)
Quantified Difference	+1 HBD relative to free base
Conditions	Computed by Cactvs 3.4.8.24 (PubChem release 2025.09.15)

Why This Matters

Procurement of the hydrochloride salt rather than the free base ensures consistent solubility performance in aqueous screening buffers and simplifies accurate mass-based dispensing in automated workflows.

• [1] PubChem. 3-(4-Methoxyphenoxy)propan-1-amine hydrochloride. Compound Summary, CID 22987832. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem. 3-(4-Methoxy-phenoxy)-propylamine. Compound Summary, CID 3152109. National Center for Biotechnology Information, 2025. View Source

Route-Specific Intermediate Utility in PPAR-Activating Compound Synthesis

European Patent EP1852426B1 (granted; not in force) explicitly employs the 3-(4-methoxyphenoxy)propylamine scaffold as a key intermediate in the preparation of optically active PPAR-activating compounds containing benzoxazole and oxazole heterocycles [1]. The 4-methoxy substituent is retained in the final pharmacophore, indicating that it is not merely a protecting group but an integral structural element. Replacement with a 4-chloro or 4-fluoro analog would deviate from the disclosed route and the claimed composition of matter, introducing regulatory and freedom-to-operate risk in follow-on research.

Patent Route Fidelity

Supporting evidence

4-Methoxy scaffold retained in final PPAR-modulator pharmacophore (EP1852426B1); no halogenated equivalent disclosed

Supports patent-route fidelity for process chemistry scale-up

Patent-granted route; freedom-to-operate review recommended for follow-on compositions

Evidence Dimension	Synthetic route specificity in patent literature
Target Compound Data	3-(4-Methoxyphenoxy)propylamine scaffold used in PPAR-activating compound synthesis (EP1852426B1)
Comparator Or Baseline	4-Chloro and 4-fluoro analogs not disclosed in the same patent
Quantified Difference	Route-specific; no equivalent disclosed for halogenated analogs
Conditions	Patent EP1852426B1, compounds of the formula incorporating methoxyphenoxypropylamine

Why This Matters

Selecting the hydrochloride salt of the exact 4-methoxy scaffold ensures fidelity to a validated patent route, which is critical for process chemistry scale-up and intellectual property positioning.

• [1] EP1852426B1. Process for production of optically active PPAR-activating compound and intermediate of the same. European Patent Office, 2006. View Source

Solid-State Stability and Storage Profile Differentiating Hydrochloride from Free Base

The free base of 3-(4-methoxyphenoxy)propan-1-amine has a melting point of 36–37 °C, which is close to ambient room temperature and can lead to liquefaction or caking during routine shipping . In contrast, the hydrochloride salt is supplied as a free-flowing solid with a recommended storage condition of 2–8 °C in a sealed dry container, indicating superior thermal and hygroscopic stability . While no formal powder X-ray diffraction comparison is publicly available, the empirical handling characteristics reported by multiple vendors consistently favor the salt form for multi-gram-scale inventory management.

Solid-State Stability

Class-level / Data to verify

HCl salt: free-flowing solid above ambient; free base: mp 36–37°C, may liquefy during transit

May support procurement planning for multi-gram inventory management

Vendor-reported characteristics; formal PXRD or DSC stability data not publicly available

Evidence Dimension	Bulk physical stability
Target Compound Data	Solid; storage at 2–8 °C, sealed dry (hydrochloride salt)
Comparator Or Baseline	Free base mp 36–37 °C; storage at 2–8 °C, dark, sealed
Quantified Difference	Salt remains solid above ambient; free base melts near ambient
Conditions	Vendor SDS and product specifications (Fluorochem, ChemicalBook, ChemSciene)

Why This Matters

For procurement planning, the hydrochloride salt eliminates the risk of phase-change during transit or warm-weather storage, reducing QC failures and the need for re-purification before use.

Procurement-Driven Application Scenarios for 3-(4-Methoxyphenoxy)propan-1-amine Hydrochloride

Medicinal Chemistry SAR Exploration Requiring Controlled LogP

When a lead-optimization campaign demands a phenoxypropylamine scaffold with LogP below 1.5, the methoxy-substituted hydrochloride (free base XLogP3 = 1.3) provides a quantitatively validated starting point distinct from the 4-chloro (LogP 2.27) or 4-fluoro (LogP 1.4) analogs [1][2]. The salt form additionally ensures reproducible dissolution in aqueous screening buffers [1].

Process Chemistry Scale-Up Following Patent-Exemplified Routes

In scaling up the synthesis described in EP1852426B1, procurement of the exact 3-(4-methoxyphenoxy)propan-1-amine hydrochloride is mandated to reproduce the disclosed benzoxazole/oxazole PPAR-modulator intermediates [3]. Substitution with a halogenated congener would constitute a non-obvious route deviation and potentially compromise patentability of downstream compositions.

Automated Compound Management and High-Throughput Screening

Automated liquid handling systems benefit from the hydrochloride salt's dual hydrogen-bond donors, which promote rapid and complete dissolution in DMSO or aqueous stock solutions, minimizing insoluble particulate carryover and assay interference [1]. The free base, with only one HBD and a melting point near ambient, poses a higher risk of incomplete solubilization and weighing inaccuracies .

Intellectual Property-Focused Intermediate Sourcing

For organizations constructing freedom-to-operate analyses around phenoxypropylamine-containing pharmaceuticals, sourcing the hydrochloride salt rather than the free base ensures that the exact CAS-registered entity cited in regulatory filings and patent examples is used, avoiding ambiguities in structure-identity documentation [2][3].

Application

Selection Property

Validation Focus

Medicinal chemistry SAR exploration

Methoxy-substituted LogP profile below halogenated analogs

Aqueous buffer dissolution consistency; permeability assay benchmarking

Process chemistry scale-up

Patent-exemplified intermediate identity

Route fidelity verification; downstream composition integrity

Automated HTS compound management

Salt-form gravimetric handling and dissolution behavior

DMSO/aqueous stock solution reproducibility; insoluble particulate carryover review

IP-positioning intermediate sourcing

CAS-registered salt-form entity precision

Structure-identity documentation alignment; freedom-to-operate boundary review

• [1] PubChem. 3-(4-Methoxyphenoxy)propan-1-amine hydrochloride. Compound Summary, CID 22987832. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem. 3-(4-Methoxy-phenoxy)-propylamine. Compound Summary, CID 3152109. National Center for Biotechnology Information, 2025. View Source
• [3] EP1852426B1. Process for production of optically active PPAR-activating compound and intermediate of the same. European Patent Office, 2006. View Source